Cas no 628331-31-7 (1H-Pyrazole-4-propanoic acid, 3-(1-methylethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-propanoic acid, 3-(1-methylethyl)-, ethyl ester
• CAS No: 628331-31-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1640668
• Update Time: 2024-09-12

1H-Pyrazole-4-propanoic acid, 3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-(1-methylethyl)-, ethyl ester

• Inchi： 1S/C11H18N2O2/c1-4-15-10(14)6-5-9-7-12-13-11(9)8(2)3/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： FXKVMKYZQVTFHE-UHFFFAOYSA-N
• SMILES： N1C=C(CCC(OCC)=O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 210.13694

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±27.0 °C(Predicted)
• PSA: 54.98
• pka: 14.78±0.50(Predicted)